Cas no 3671-65-6 (6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole)

• Product Name: 6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole
• CAS No: 3671-65-6
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• MDL: MFCD09264131
• CID: 44377
• PubChem ID: 520812
• Update Time: 2025-06-12

6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole
• 2-(trifluoromethyl)-5-methoxy-1H-benzimidazole
• 6-methoxy-2-(trifluoromethyl)-1H-benzimidazole
• 6-Methoxy-2-(trifluoromethyl)benzimidazole
• 2-Trifluoromethyl-5-methoxybenzimidazole
• 5-Methoxy-2-trifluoromethyl-1H-benzoimidazole
• GPYQJBAVCKSQTJ-UHFFFAOYSA-N
• Benzimidazole, 5-methoxy-2-(trifluoromethyl)-
• STK522515
• SBB018657
• A874295
• 5-methoxy-2-(trifluoromethyl)-1H-benzimidazole, AldrichCPR
• SCHEMBL9332158
• SY102834
• SCHEMBL1463572
• AKOS016002818
• DTXSID50334463
• FS-3642
• 5-(Methyloxy)-2-(trifluoromethyl)-1H-benzimidazole
• 5-METHOXY-2-(TRIFLUOROMETHYL)-1H-1,3-BENZODIAZOLE
• Methyl 2-(trifluoromethyl)-1H-benzimidazol-5-yl ether #
• DS-2327
• 3671-65-6
• AMY10205
• AKOS005454217
• 6-methoxy-2-(trifluoromethyl)-1H-1,3-benzodiazole
• MFCD09264131
• ALBB-033294
• 5-methoxy-2-(trifluoromethyl)-1H-benzimidazole

• MDL： MFCD09264131
• Inchi： 1S/C9H7F3N2O/c1-15-5-2-3-6-7(4-5)14-8(13-6)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： GPYQJBAVCKSQTJ-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC(=CC=2N1)OC)(F)F

Computed Properties

• Exact Mass: 216.05100
• Monoisotopic Mass: 216.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 37.9

Experimental Properties

• Density: 1.416
• Boiling Point: 307 ºC
• Flash Point: 139 ºC
• PSA: 37.91000
• LogP: 2.59030

6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD109504)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole

Professional Introduction to 6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole (CAS No. 3671-65-6)

6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole, identified by its CAS number 3671-65-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]imidazole class, a structural motif known for its broad spectrum of biological activities and pharmacological relevance. The presence of both a methoxy group and a trifluoromethyl substituent in its molecular framework imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The benzo[d]imidazole core is a fused bicyclic system consisting of a benzene ring and an imidazole ring, which are connected at the 1 and 2 positions, respectively. This structural configuration contributes to the compound's stability and reactivity, enabling it to interact with various biological targets. The methoxy group at the 6-position enhances the lipophilicity of the molecule, facilitating better cell membrane penetration, while the trifluoromethyl group at the 2-position increases metabolic stability and binding affinity by introducing electron-withdrawing effects.

In recent years, 6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling areas of research involves its role as an intermediate in the synthesis of bioactive molecules. The compound's structural features make it an ideal candidate for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological properties.

One notable application of this compound is in the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have demonstrated its utility in generating inhibitors for kinases and other enzyme families relevant to cancer therapy. The trifluoromethyl group, in particular, has been shown to improve binding interactions with protein targets, leading to more potent and selective drug candidates.

Furthermore, research has highlighted the compound's potential in addressing inflammatory diseases. The methoxy-substituted benzo[d]imidazole scaffold has been found to modulate inflammatory pathways by interacting with transcription factors and cytokine receptors. This has opened up avenues for developing novel anti-inflammatory agents that could offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmaceutical industry has also explored 6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole as a precursor for antimicrobial agents. The unique electronic properties conferred by the trifluoromethyl group enhance the molecule's ability to disrupt bacterial cell membranes and inhibit essential metabolic processes. This makes it a promising candidate for combating resistant bacterial strains, addressing a critical global health challenge.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have revealed insights into its binding mechanisms with biological targets, aiding in the rational design of more effective derivatives. These computational approaches have complemented experimental efforts, providing a holistic understanding of how structural modifications can influence biological activity.

The synthesis of 6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole involves multi-step organic reactions that highlight its synthetic versatility. Key synthetic strategies include condensation reactions between appropriately substituted benzene derivatives and imidazole precursors, followed by functional group transformations to introduce the methoxy and trifluoromethyl groups. These synthetic routes have been optimized to ensure high yields and purity, making it accessible for further pharmaceutical development.

In conclusion, 6-Methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole (CAS No. 3671-65-6) represents a significant advancement in medicinal chemistry due to its unique structural features and broad range of potential applications. Its role as an intermediate in drug discovery, particularly in developing kinase inhibitors and anti-inflammatory agents, underscores its importance in addressing critical therapeutic challenges. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly vital role in the development of next-generation pharmaceuticals.